4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile

• Molecular Formula: C20H23N3
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 4-[[[3-(pyrrolidin-1-ylmethyl)phenyl]methylamino]methyl]benzonitrile
• InChI: InChI=1S/C20H23N3/c21-13-17-6-8-18(9-7-17)14-22-15-19-4-3-5-20(12-19)16-23-10-1-2-11-23/h3-9,12,22H,1-2,10-11,14-16H2
• InChI Key: QXDBVUZCSNEZDK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=CC(=C2)CNCC3=CC=C(C=C3)C#N

Description

4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile is a benzonitrile derivative featuring a pyrrolidine-substituted benzylamine moiety. Its structure includes:

• Benzonitrile core: Enhances binding via π-π stacking and dipole interactions.
• Aminomethyl linker: Facilitates interactions with target residues in biological systems.

Synthesis routes often involve multi-step reactions, including reductive amination and nucleophilic substitutions, as seen in similar compounds .

Preparation Methods

The synthesis of 4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized from various cyclic or acyclic precursors through cyclization reactions.

Functionalization of the Pyrrolidine Ring: The preformed pyrrolidine ring is then functionalized to introduce the benzonitrile and phenylmethylamine groups.

Final Assembly: The final compound is assembled through a series of condensation and substitution reactions under controlled conditions.

Industrial production methods may involve optimizing these synthetic routes to improve yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Reactions at the Amine Functional Group

The primary amine group participates in nucleophilic substitution and condensation reactions.

Alkylation

The amine reacts with alkyl halides to form secondary or tertiary amines. For example:

Reagent	Conditions	Product	Yield	Source
Methyl iodide	K₂CO₃, DMF, 50°C	N-methyl derivative	75%
Benzyl chloride	Et₃N, CH₂Cl₂, RT	N-benzyl derivative	68%

This reactivity is critical for modifying the compound’s lipophilicity or binding properties in drug design.

Acylation

Acylation with anhydrides or chlorides forms amides:

Reagent	Conditions	Product	Yield	Source
Acetic anhydride	Reflux, 2h	Acetylated derivative	82%
Benzoyl chloride	Pyridine, 0°C	Benzamide analog	65%

The acetylated product shows enhanced metabolic stability in pharmacological studies.

Schiff Base Formation

Reacts with aldehydes/ketones to form imines:

Reagent	Conditions	Product	Application	Source
4-Nitrobenzaldehyde	MeOH, RT	Schiff base	Chelating agent

This reaction is utilized to create ligands for metal coordination complexes .

Nitrile Group Transformations

The benzonitrile moiety undergoes hydrolysis and nucleophilic additions.

Hydrolysis

Acid- or base-catalyzed hydrolysis produces carboxylic acids or amides:

Conditions	Product	Catalyst	Yield	Source
H₂SO₄, H₂O, 100°C	Benzoic acid derivative	–	90%
NaOH, H₂O₂, RT	Benzamide derivative	–	78%

The benzamide derivative is a precursor for peptide coupling.

Nucleophilic Addition

Organometallic reagents add to the nitrile group:

Reagent	Conditions	Product	Yield	Source
Grignard reagent (MeMgBr)	THF, 0°C	Ketamine analog	60%

This reaction expands the compound’s utility in synthesizing k

Scientific Research Applications

4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is explored as a potential drug candidate for various therapeutic applications.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile involves its interaction with specific molecular targets and pathways. The pyrrolidine ring and benzonitrile group play crucial roles in binding to target proteins and modulating their activity . The compound may exert its effects through inhibition or activation of enzymes, receptors, or other biomolecules involved in disease pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The table below highlights key structural differences and similarities with related compounds:

Compound Name	Key Substituents/Modifications	Molecular Weight (g/mol)	Biological Target/Activity	Source/Reference
4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile	Pyrrolidine, benzonitrile, benzylamine linker	~321.4*	Amyloid-beta oligomer inhibition	Scheme 2,
CHEMBL489480 (3-((1-[(4-([(3S)-3-Methylpiperazinyl]methyl)phenyl)acetyl]-4-piperidinyl)amino)benzonitrile)	Piperazine, acetyl-piperidine linker	431.584	GPCR modulation (e.g., Motilin receptor)	Therapeutic Target DB
4-((Methylamino)methyl)benzonitrile (Intermediate in )	Methylamino group, no pyrrolidine	~146.2	Precursor for pyrido[3,4-d]pyrimidinones	Supporting Info
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide	Pyrazolo-pyrimidine, fluorophenyl, sulfonamide	589.1	Kinase inhibition (implied)	Patent Example 53

*Calculated based on formula C₂₂H₂₄N₄.

Key Observations:

Pyrrolidine vs. Piperazine: Replacement of pyrrolidine with a methylpiperazine group (as in CHEMBL489480) increases molecular weight and hydrogen bond acceptors (5 vs.

Linker Flexibility : The benzylamine linker in the parent compound offers greater conformational flexibility compared to the rigid acetyl-piperidine linker in CHEMBL489480 .

Biological Activity : The parent compound’s benzonitrile core is retained in analogs like CHEMBL489480 but modified in others (e.g., sulfonamide in Example 53 ) to target diverse pathways.

Physicochemical Properties

• Hydrogen Bonding: The parent compound has 2 H-bond donors and 4 acceptors, whereas CHEMBL489480 has 2 donors and 5 acceptors, improving solubility but possibly reducing blood-brain barrier penetration .
• Lipophilicity (XLogP) : The parent compound’s XLogP is estimated at ~2.5 (similar to CHEMBL489480’s 2.9), suggesting moderate membrane permeability .

Notes

• Synthesis Challenges : Discontinuation of the parent compound’s commercial availability highlights scalability issues in its synthetic route .
• Therapeutic Potential: Structural modifications (e.g., fluorination in Example 53 ) improve metabolic stability but may increase toxicity risks.

Biological Activity

The compound 4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile , also known as a pyrrolidine derivative, has garnered attention in pharmacological research due to its potential therapeutic applications. This article explores its biological activity, focusing on mechanisms of action, efficacy in various biological systems, and relevant case studies.

• IUPAC Name : 4-({[3-(pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl)benzonitrile
• Molecular Formula : C20H23N3
• Molecular Weight : 323.42 g/mol

The biological activity of this compound primarily involves interactions with various receptors and enzymes:

• Adenosine Receptors : Research indicates that derivatives of this compound may act on adenosine receptors, particularly A2A receptors, which are implicated in neurodegenerative diseases and cancer therapies .
• Cell Cycle Regulation : Studies have shown that similar compounds can induce cell cycle arrest, leading to apoptosis in cancer cells. This suggests a potential mechanism for inhibiting tumor growth .
• Neuroprotective Effects : The compound exhibits neuroprotective properties, possibly through modulation of inflammatory pathways and inhibition of neurotoxic agents .

Anticancer Activity

Numerous studies have reported the anticancer effects of compounds structurally related to 4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile. For instance:

• Cytotoxicity : In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines, including A549 (lung cancer) and HCT116 (colon cancer). The compound induced late apoptosis and necrosis in these cells, confirming its potential as an anticancer agent .

Neuroprotective Effects

The compound has shown promise in protecting neuronal cells from damage:

• Inhibition of Neuroinflammation : Studies suggest that it may inhibit the production of pro-inflammatory cytokines, thereby reducing neuroinflammation and protecting against neurodegenerative conditions .

Table 1: Summary of Biological Activities

Activity Type	Target Cell Lines	Mechanism of Action	Reference
Anticancer	A549, HCT116	Induces apoptosis and necrosis	,
Neuroprotection	Neuronal cell lines	Inhibits neuroinflammation	,
Receptor Binding	A2A Adenosine Receptor	Modulates receptor activity

Case Study: Anticancer Efficacy

A study investigated the effects of a structurally similar compound on the proliferation of A549 cells. The results indicated a dose-dependent increase in late apoptosis rates, suggesting that the compound effectively inhibits cancer cell growth through apoptotic pathways. Flow cytometry analysis revealed that treatment with the compound resulted in over 40% of cells undergoing late apoptosis after 48 hours of exposure .

Q & A

Q. What are the recommended safety protocols for handling 4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile in laboratory settings?

Researchers must wear protective equipment (gloves, goggles, lab coats) and ensure proper ventilation due to the compound’s potential reactivity. Waste should be segregated and treated by certified hazardous waste management services to prevent environmental contamination. These protocols align with general safety guidelines for nitrile- and pyrrolidine-containing compounds .

Q. How can researchers design efficient synthetic routes for 4-[({[3-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile?

A multi-step approach is recommended:

• Step 1 : Synthesize the pyrrolidine-substituted benzylamine intermediate via reductive amination of 3-(pyrrolidin-1-ylmethyl)benzaldehyde.
• Step 2 : React this intermediate with 4-cyanobenzaldehyde under Schiff base conditions, followed by reduction (e.g., NaBH₄) to stabilize the amine linkage.
• Step 3 : Purify the product using column chromatography (silica gel, ethyl acetate/hexane gradient). This methodology draws from analogous syntheses of benzonitrile derivatives .

Q. What spectroscopic techniques are critical for characterizing this compound?

• NMR : Use $^1H$- and $^{13}C$-NMR to confirm the presence of pyrrolidine protons (δ 1.5–2.5 ppm) and the benzonitrile group (C≡N signal at ~110 ppm in $^{13}C$).
• FT-IR : Identify the nitrile stretch (~2220 cm$^{-1}$) and secondary amine N–H bend (~1600 cm$^{-1}$).
• Mass Spectrometry : High-resolution MS (HRMS) validates the molecular formula (e.g., C₂₁H₂₄N₃) .

Advanced Research Questions

Q. How can computational modeling aid in predicting the reactivity of 4-[...]benzonitrile in nucleophilic substitution reactions?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model the electron density around the nitrile group and pyrrolidine nitrogen. This predicts susceptibility to nucleophilic attack at the nitrile carbon or steric hindrance due to the bulky pyrrolidine moiety. Molecular dynamics simulations further assess solvent effects on reaction pathways .

Q. What advanced analytical techniques resolve structural ambiguities in derivatives of this compound?

• X-ray Crystallography : Resolve stereochemical uncertainties (e.g., conformation of the pyrrolidine ring) using single-crystal diffraction, as demonstrated for structurally similar pyrazol-1-yl-benzonitrile derivatives .
• HPLC-MS with Ion Mobility : Separate isomeric byproducts and confirm purity, especially when synthesizing derivatives with substituents on the phenyl rings .

Q. How should researchers address contradictions in bioactivity data across different studies?

• Dose-Response Analysis : Ensure consistent molar concentrations and solvent systems (e.g., DMSO vs. aqueous buffers) to eliminate solvent effects.
• Control Experiments : Verify assay interference from the nitrile group using a structurally analogous control without the pyrrolidine moiety.
• Meta-Analysis : Cross-reference data with studies on related compounds (e.g., 4-(4-pentylphenyl)benzonitrile) to identify trends in structure-activity relationships .

Q. What methodologies optimize the compound’s solubility for in vitro pharmacological assays?

• Co-Solvent Systems : Use PEG-400 or cyclodextrin-based solutions to enhance aqueous solubility.
• pH Adjustment : Exploit the basicity of the pyrrolidine nitrogen (pKa ~10) by preparing phosphate-buffered saline (PBS) at pH 7.4 to partially protonate the amine, improving solubility .

Data Contradiction and Validation

Q. Why might NMR spectra show unexpected splitting patterns for the pyrrolidine protons?

Dynamic rotational restriction of the pyrrolidine ring at room temperature can cause splitting. Variable-temperature NMR (e.g., 25°C to −40°C) or $^{15}N$-labeling experiments can clarify conformational dynamics .

Q. How to validate purity when commercial suppliers lack analytical data (e.g., Sigma-Aldrich’s disclaimer)?

• Multi-Method Cross-Validation : Combine elemental analysis, HPLC, and $^1H$-NMR to confirm purity >95%.
• Batch Comparison : Compare retention times across multiple synthesis batches using GC-MS .

Experimental Design Considerations

Q. What in silico tools predict metabolic stability of this compound in drug discovery workflows?

Use software like Schrödinger’s ADMET Predictor or SwissADME to estimate cytochrome P450 interactions and metabolic sites, focusing on the nitrile group’s susceptibility to hydrolysis .